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Chemical Identity and Basic Properties of Opal
Blue SS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

The table below summarizes the core identifying information and basic physicochemical properties for Opal

Blue SS, also known as Solvent Blue 23 [1] [2].

Property Value / Description

IUPAC Name 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)methyl]-N-
phenylaniline hydrochloride [1]

CAS Registry 2152-64-9 [2]
Number
Other Names Solvent Blue 23, C1 42760 [1] [2]

Molecular Formula  C37H30CINs [1] [2]

Molar Mass 552.11 g-mol~* [2] (or 552.12 g-mol~* [1])
Appearance Information not available in search results
Boiling Point 836.66 °C (at 101,325 Pa) [2]

Density 1.09 (at 20°C) [2]

Water Solubility 2.081 pg/L at 25°C [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://www.smolecule.com/products/s566481?utm_src=pdf-interest
https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Spirit_blue
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://en.m.wikipedia.org/wiki/Spirit_blue
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://en.m.wikipedia.org/wiki/Spirit_blue
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://en.m.wikipedia.org/wiki/Spirit_blue
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://en.m.wikipedia.org/wiki/Spirit_blue
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Property Value / Description

LogP 6.01 (at 25°C) [2]

Primary Indicator in agar for detecting lipase activity in microorganisms [1]
Application

Recommended Approach for Spectroscopic
Characterization

Since quantitative spectroscopic data is lacking, you would need to perform experimental analysis. Here is a

logical workflow and standard protocol for obtaining this data:
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(Start: Opal Blue SS Sampla

Sample Preparation

Solution: Dissolve in suitable
solvent (e.g., ethanol)
Solid: Prepare as KBr pellet
for IR

UV-Vis Spectroscopy

Record spectrum from 200-800 nm.
Structural Confirmation Identify A_max (absorption maximum)
and calculate & (molar absorptivity).

FT-IR Spectroscopy: Analyze functional
groups and molecular structure.
Mass Spectrometry: Confirm molecular weight.

Data Analysis

Correlate UV-Vis A_max with
chromophore structure.
Use IR and MS data for

full structural verification.

Click to download full resolution via product page

Experimental workflow for characterizing Opal Blue SS

Sample Preparation

e For UV-Vis Spectroscopy: Prepare a dilute solution of the dye in a spectroscopically suitable solvent
(e.g., ethanol, methanol, or water, depending on solubility) [3]. The concentration should be adjusted
to ensure the absorbance readings are within the linear range of the instrument (typically between 0.1
and 1.0).

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s566481?utm_src=pdf-body-img
https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://en.wikipedia.org/wiki/Absorption_spectroscopy
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e For IR Spectroscopy: For solid samples, the most common method is the KBr pellet technique [4].
A small amount of the dye is mixed with potassium bromide (KBr) and pressed under high pressure to
form a transparent pellet.

Instrumental Setup and Data Collection

e UV-Vis Spectroscopy: The core measurement involves recording the absorption spectrum across
the ultraviolet and visible light regions (typically 200—800 nm) [3]. The key parameter to determine is
A_max, the wavelength at which maximum absorption occurs. The Beer-Lambert law (A = €lc) is
then used to calculate the molar absorptivity (€) from measurements at different concentrations [3].

¢ Infrared (IR) Spectroscopy: Techniques such as Attenuated Total Reflection (ATR)—which is
often non-destructive—or transmission spectroscopy (using KBr pellets) can be used to analyze the
solid dye [4]. The spectrum should be recorded in the fingerprint region (e.g., 200—1600 cm~1) to
identify characteristic functional groups [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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